Cas no 1563425-05-7 (3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine
• CAS No: 1563425-05-7
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6533004
• PubChem ID: 165437913
• Update Time: 2025-06-08

3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine
• EN300-1965329
• 1563425-05-7

• Inchi： 1S/C9H9ClN2O2/c10-8-4-3-7(2-1-5-11)6-9(8)12(13)14/h1-4,6H,5,11H2/b2-1+
• InChI Key： FZOLTRRIEPLRMC-OWOJBTEDSA-N
• SMILES： ClC1C=CC(/C=C/CN)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine

Introduction to 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine (CAS No. 1563425-05-7)

3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine, identified by the chemical compound code CAS No. 1563425-05-7, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkylamine derivatives, characterized by its structural framework that integrates a propenylamine moiety with a nitro-substituted chlorophenyl group. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a subject of considerable interest in drug discovery and development.

The structural motif of 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine consists of a phenyl ring substituted at the 4-position with a chlorine atom and at the 3-position with a nitro group. This substitution pattern, combined with the presence of an amine group attached to a propenyl side chain, creates a molecule with potential for diverse interactions with biological targets. The chlorine atom at the para position enhances electronic effects, while the nitro group introduces both steric hindrance and electron-withdrawing properties, influencing the overall reactivity and binding affinity of the compound.

In recent years, there has been growing attention on arylalkylamine derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds within this class have shown promise in targeting enzymes and receptors involved in inflammation, neurodegeneration, and cancer. The presence of both chloro and nitro substituents in 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine suggests potential applications in these therapeutic areas, particularly where precise control over electronic and steric properties is required.

One of the most compelling aspects of 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine is its versatility as a scaffold for further chemical modification. The propenylamine group provides a reactive site for further derivatization, allowing chemists to fine-tune its pharmacological profile. This flexibility has been exploited in several research endeavors aimed at developing novel analogs with enhanced potency, selectivity, or metabolic stability. Such modifications are crucial for advancing lead compounds through preclinical and clinical development pipelines.

Recent studies have highlighted the role of nitroaromatic compounds in medicinal chemistry, particularly their ability to engage with heme-containing proteins and enzymes. The nitro group in 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine can undergo reduction to form an amine or diazo intermediate, which can then participate in further chemical reactions such as coupling or cyclization. This reactivity has been leveraged in synthetic strategies to generate complex molecular architectures with tailored biological activities. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors or other targeted therapeutics.

The chlorophenyl moiety contributes additional layers of functionality to 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine, influencing both its solubility and binding interactions. Chlorine atoms are known to enhance lipophilicity while also serving as points for hydrogen bonding or electrostatic interactions with biological targets. This dual functionality makes it an attractive component in designing molecules that can traverse biological membranes while maintaining strong binding affinity at their site of action.

In the context of drug discovery, 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine exemplifies the importance of rational molecular design. By combining specific substituents such as chlorine and nitro groups with an amine-bearing side chain, researchers can create molecules with predefined pharmacokinetic and pharmacodynamic properties. This approach is particularly valuable when addressing complex diseases that require multifaceted therapeutic intervention. The compound's structural features align well with current trends in medicinal chemistry towards developing precision medicines.

The synthesis of 3-(4-chloro-3-nitrophenyl)prop-2-en-1-amine involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include phenylation followed by nitration and chlorination to introduce the characteristic substituents onto the aromatic ring. Subsequent functionalization at the propenyl position via reductive amination or other coupling strategies completes the molecular assembly. These synthetic routes highlight the compound's accessibility while also demonstrating advances in green chemistry principles that minimize waste and improve efficiency.

Evaluation of 3-(4-chloro-3-nitrophenyl)propenol 1 amine (CAS No: 1563425 -05 -7 )in vitro has revealed intriguing biological profiles that warrant further exploration. Initial assays have suggested activity against certain enzymatic targets relevant to inflammatory pathways, making it a candidate for investigating novel anti-inflammatory agents. Additionally, preliminary data hint at potential interactions with membrane receptors involved in neuroprotective mechanisms, which could open avenues for treating neurodegenerative disorders.

The integration of computational chemistry techniques has further accelerated the study of CAS No 1563425 -05 -7 . Molecular modeling studies have been employed to predict binding modes and affinities for various biological targets based on its structural features. These virtual screenings help prioritize compounds for experimental validation and guide optimization efforts toward improving therapeutic index parameters such as selectivity versus off-target effects.

As research progresses into more sophisticated therapeutic modalities like biologics conjugation partners small molecules like CAS No: 1563425 -05 -7 continue to play critical roles either standalone or integrated into larger drug candidates designed for enhanced efficacy safety profiles . Its structural versatility makes it an ideal candidate not only as an active pharmaceutical ingredient but also as building block within larger libraries intended screens identify next generation medicines addressing unmet medical needs across multiple therapeutic domains including oncology immunology infectious diseases among others